Cas no 1805302-75-3 (5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1805302-75-3
• MF: C₇H₅F₅N₂
• MW: 212.120018720627
• CID: 4845070
• Update Time: 2025-06-14

5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F5N2/c8-6(9)5-1-3(7(10,11)12)4(13)2-14-5/h1-2,6H,13H2
• InChI Key： DRNYEDFVNLMDSD-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)F)=NC=C1N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

Comprehensive Overview of 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1805302-75-3)

5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine, with the CAS number 1805302-75-3, is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique combination of amino, difluoromethyl, and trifluoromethyl functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Its structural attributes align with the growing demand for fluorinated compounds in drug discovery, owing to their enhanced metabolic stability and lipophilicity.

The rise of precision medicine and targeted therapies has amplified interest in specialized heterocyclic compounds like 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine. Researchers are particularly intrigued by its potential applications in modulating enzyme activity or serving as a building block for small-molecule inhibitors. A surge in Google searches for terms such as "fluorinated pyridines in drug design" and "CAS 1805302-75-3 applications" reflects this trend. The compound’s electron-withdrawing properties also make it relevant for materials science, particularly in the development of organic electronic materials.

From a synthetic chemistry perspective, 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine exemplifies advancements in regioselective functionalization of pyridine cores. Its difluoromethyl and trifluoromethyl groups introduce steric and electronic effects that can fine-tune reactivity—a topic frequently discussed in forums on organofluorine chemistry. Laboratories optimizing cross-coupling reactions or catalytic aminations often explore this compound’s derivatives, as highlighted by recent publications indexed in SciFinder and Reaxys.

Environmental and regulatory considerations further underscore the importance of sustainable fluorination methods for compounds like CAS 1805302-75-3. With the EPA and REACH emphasizing green chemistry principles, researchers are investigating catalytic fluorination techniques to reduce waste. This aligns with LinkedIn discussions on "eco-friendly synthesis of fluorinated intermediates"—a key concern for industrial chemists. The compound’s stability under physiological conditions also positions it as a candidate for prodrug development, a hot topic in PubMed Central articles.

In agrochemicals, 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine could contribute to next-generation crop protection agents. The trifluoromethyl group is known to enhance pesticidal activity, as seen in market leaders like flupyradifurone. Patent databases reveal growing IP activity around similar structures, driven by demand for low-residue pesticides—a frequent search term among agronomists. Meanwhile, its amino group offers handles for further derivatization, enabling structure-activity relationship (SAR) studies.

Analytical characterization of CAS 1805302-75-3 typically involves NMR spectroscopy (notably ¹⁹F-NMR) and high-resolution mass spectrometry (HRMS), as detailed in ACS journal protocols. These techniques address quality control challenges posed by polyfluorinated compounds—a pain point flagged in Reddit’s r/Chempros community. Storage recommendations often include inert atmospheres to prevent degradation, a detail emphasized in Sigma-Aldrich technical bulletins.

Looking ahead, the demand for 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine is projected to grow alongside innovations in fluorine-based pharmaceuticals and electronic materials. Its multifunctional pyridine scaffold resonates with trends toward fragment-based drug discovery (FBDD), while its synthetic versatility supports diverse R&D pipelines. As noted in recent Web of Science metrics, citations for related fluoropyridines have increased by 22% year-over-year, signaling sustained academic and industrial interest.